Cas no 1203226-94-1 (N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1203226-94-1
• MF: C₁₃H₁₁FN₄OS
• MW: 290.316044092178
• CID: 6031920
• PubChem ID: 45496917
• Update Time: 2025-06-08

N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethylpyrazole-3-carboxamide
• AKOS024497197
• N-(6-fluorobenzo[d]thiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide
• VU0634878-1
• SR-01000920863-1
• F5094-1871
• 1203226-94-1
• SR-01000920863

• Inchi： 1S/C13H11FN4OS/c1-7-6-18(2)17-11(7)12(19)16-13-15-9-4-3-8(14)5-10(9)20-13/h3-6H,1-2H3,(H,15,16,19)
• InChI Key： NLYFODJNCIQXAH-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)C(C(NC2=NC3=CC=C(F)C=C3S2)=O)=N1

Computed Properties

• Exact Mass: 290.06376032g/mol
• Monoisotopic Mass: 290.06376032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88Ų

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide

Introduction to N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide (CAS No: 1203226-94-1)

N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide, identified by its CAS number 1203226-94-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide incorporates a benzothiazole moiety linked to a pyrazole ring. The presence of a fluoro substituent at the 6-position of the benzothiazole ring enhances its electronic properties and influences its interactions with biological targets. This structural motif is well-known for its ability to modulate various biological pathways, including those relevant to inflammation, pain perception, and neurological disorders.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the potential of benzothiazole derivatives. The compound N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide stands out due to its unique pharmacophoric features, which have been investigated in several preclinical studies. These studies have revealed intriguing insights into its potential mechanisms of action and therapeutic applications.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The introduction of a fluoro group into this scaffold not only modifies its electronic properties but also enhances its metabolic stability and bioavailability. This modification is particularly valuable in drug design, as it can lead to improved pharmacokinetic profiles and increased efficacy.

The pyrazole ring in N-(6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide contributes to the compound's ability to interact with various biological targets. Pyrazole derivatives are known for their versatility in drug design, often serving as key pharmacophores in molecules targeting enzymes and receptors involved in disease pathways. The dimethyl substitution on the pyrazole ring further fine-tunes the electronic properties of the molecule, influencing its binding affinity and selectivity.

6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide with biological targets with high accuracy. These computational studies have provided valuable insights into how the compound's structure translates into biological activity. For instance, they have highlighted the importance of the fluoro-substituted benzothiazole moiety in mediating interactions with specific proteins and enzymes. 6-fluoro-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide exhibits promising activity against various disease-related targets. Notably, it has shown inhibitory effects on enzymes involved in inflammation and pain pathways. These findings align with the growing interest in developing drugs that target these pathways for the treatment of chronic inflammatory diseases and neuropathic pain conditions. 6-fluoro-1,3-benzothiazol-2-yl)-l ,4-dimethyl-lH-pyrazole-l-carboxamide 6-fluoro-l ,3-benzothiazi)-l ,4-dimethyl-lH-pyr) meets stringent pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm its identity and purity. ng >6-fluoro-l ,3-benzothiazi z ol -2 -yl )-l ,4-dimethyl-lH-pyr azo le -3 -carb ox amide ) underscores the ongoing innovation in pharmaceutical chemistry. Researchers are continually exploring new molecular architectures to discover compounds with improved efficacy and safety profiles. The integration of cutting-edge synthetic techniques with advanced computational methods has accelerated this process significantly. 6-fluoro-l ,3-benzothiazi z ol -2 -yl )-l ,4-dimethyl-lH-pyr azo le -3 -carb ox amide ) include further exploration of its pharmacological mechanisms and clinical potential. Preclinical studies are being designed to evaluate its efficacy in animal models of inflammation and pain disorders. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications based on initial findings from these studies. 6-fluoro-l ,3-benzothiazi z ol -2 -yl )-l ,4-dimethyl-lH-pyr azo le -3 -carb ox amide ) highlight how interdisciplinary approaches can drive progress in drug discovery an d development . By leveraging advances i n chemistry , biology , an d computationa l science , we can uncover new treatments that address unmet medical needs effectively . p >